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Compound of Interest

Ethyl 2-(2-formamidothiazol-4-
Compound Name:
yl)-2-oxoacetate

Cat. No.: B048816

Chemical Identity: Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate

CAS Number: 64987-03-7
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always consult the specific SDS for the material you are handling and adhere to all institutional
and regulatory safety guidelines.

Executive Summary

Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate (CAS 64987-03-7) is a key intermediate in
the synthesis of the third-generation cephalosporin antibiotic, Cefixime.[1][2][3] While essential
for this pharmaceutical manufacturing process, the compound presents several health and
safety hazards that necessitate careful handling and adherence to stringent safety protocols.
This guide provides a comprehensive overview of the known hazards, recommended handling
procedures, and emergency responses associated with this compound.

Hazard Identification and Classification
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The primary hazards associated with Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate are
related to its irritant properties and acute toxicity if ingested.

GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]
) ) o H315: Causes skin irritation.[4]

Skin Corrosion/Irritation Category 2 5]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation.[4][5]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation.[4]

Hazard Pictograms

l=.Exclamation Mark

Signal Word: Warning[5]

Toxicological Information

Detailed toxicological studies for Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate are not
widely available in the public domain. The hazard classifications are based on data from
suppliers and regulatory submissions. As a thiazole-containing compound, it is part of a class
of chemicals that can sometimes be associated with the formation of reactive metabolites,
which may lead to toxicity.[6] One study on other oxothiazole derivatives indicated the potential
for liver toxicity at high doses in animal models.[7] However, no specific data is available for
CAS 64987-03-7.

Experimental Protocols and Handling Procedures

Adherence to proper laboratory technique is crucial when working with this compound. The
following protocols are based on standard best practices for handling hazardous chemicals.
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Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

Protection Type Specification

Chemical safety goggles or a face shield

Eye/Face Protection
(European standard - EN 166).[4]

) Chemically resistant gloves (e.g., nitrile rubber).
Hand Protection
Inspect gloves before use.

_ Laboratory coat, long-sleeved shirt, and
Body Protection
trousers.

Not required under normal conditions of use

with adequate ventilation. For large quantities or
Respiratory Protection in case of insufficient ventilation, use a NIOSH-

approved respirator with an appropriate

cartridge.

ineering C |

Control Type Description

o Work in a well-ventilated area, preferably in a
Ventilation )
chemical fume hood.

) Ensure an eyewash station and safety shower
Safety Equipment . ]
are readily accessible.[4]

General Handling Protocol

e Preparation:
o Read and understand the Safety Data Sheet (SDS) before starting work.

o Ensure all necessary PPE is available and in good condition.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=10471283&productDescription=Ethyl+2-%282-formylamino-1%2C3-thiazol-4-yl%29-2-oxoacetate%2C+10g%2C+97%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10471283&productDescription=Ethyl+2-%282-formylamino-1%2C3-thiazol-4-yl%29-2-oxoacetate%2C+10g%2C+97%25&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Prepare your work area in a chemical fume hood.

o Have spill control materials readily available.

e Handling:

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

[¢]

Avoid contact with skin and eyes.[4]

[e]

Do not eat, drink, or smoke in the handling area.

[e]

Use non-sparking tools to prevent electrostatic discharge.

o

Keep the container tightly closed when not in use.

e Post-Handling:
o Wash hands thoroughly after handling.
o Remove and wash contaminated clothing before reuse.
o Clean the work area and properly dispose of any waste.

First Aid Measures

In case of exposure, follow these first-aid guidelines and seek medical attention.
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Exposure Route First Aid Measures

Call a POISON CENTER or doctor/physician if
If Swallowed you feel unwell.[4] Rinse mouth with water. Do

not induce vomiting.

Wash with plenty of soap and water.[4] If skin

If on Skin S ) ) )
irritation occurs, get medical advice/attention.
Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes

do. Continue rinsing.[4] If eye irritation persists,

get medical advice/attention.

Move the person into fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Storage and Disposal
Storage

e Store in a dry, cool, and well-ventilated place.[4]

o Keep the container tightly closed.

o« Recommended storage temperature is between 2-8°C.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Disposal

Dispose of this chemical and its container in accordance with all local, regional, national, and
international regulations. Do not allow it to enter the environment.

Diagrams
Experimental Workflow for Safe Handling
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Caption: A flowchart outlining the safe handling workflow for CAS 64987-03-7.
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Caption: A decision tree for first aid response to exposure incidents.

Signaling Pathways

There is no available information to suggest that Ethyl 2-(2-formamidothiazol-4-yl)-2-
oxoacetate has a direct biological role or interacts with specific signaling pathways. As a
synthetic intermediate, its primary relevance is in the chemical synthesis of a final active
pharmaceutical ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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